Cas no 1017430-12-4 (3-Amino-n-ethyl-5-methylbenzene-1-sulfonamide)

• Product Name: 3-Amino-n-ethyl-5-methylbenzene-1-sulfonamide
• CAS No: 1017430-12-4
• Molecular Formula: C₉H₁₄N₂O₂S
• Molecular Weight: 214.284660816193
• CID: 5699377
• PubChem ID: 24270815

3-Amino-n-ethyl-5-methylbenzene-1-sulfonamide Properties

Names and Identifiers

• EN300-1067569
• 3-AMINO-N-ETHYL-5-METHYLBENZENE-1-SULFONAMIDE
• 3-amino-N-ethyl-5-methylbenzenesulfonamide
• CS-0350687
• 1017430-12-4
• Benzenesulfonamide, 3-amino-N-ethyl-5-methyl-

• InChIKey： MBYXTTGEERSTHV-UHFFFAOYSA-N
• Inchi： 1S/C9H14N2O2S/c1-3-11-14(12,13)9-5-7(2)4-8(10)6-9/h4-6,11H,3,10H2,1-2H3
• SMILES： S(C1C=C(C=C(C)C=1)N)(NCC)(=O)=O

Computed Properties

• Exact Mass: 214.07759887g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 214.07759887g/mol
• Heavy Atom Count: 14
• Complexity: 271
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Boiling Point: 400.0±55.0 °C(Predicted)
• pka: 11.95±0.50(Predicted)
• Density: 1.223±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides